N,N-dimethyl-6-(4-(propylsulfonyl)piperazin-1-yl)pyridazin-4-amine

• IUPAC Name: N,N-dimethyl-6-(4-propylsulfonylpiperazin-1-yl)pyridazin-4-amine
• InChI: InChI=1S/C13H23N5O2S/c1-4-9-21(19,20)18-7-5-17(6-8-18)13-10-12(16(2)3)11-14-15-13/h10-11H,4-9H2,1-3H3
• InChI Key: OXOLCTFAOAUYAS-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCN(CC1)C2=NN=CC(=C2)N(C)C
• Molecular Formula: C13H23N5O2S
• Molecular Weight: 313.42 g/mol

Description

Molecular and Crystal Structure Analysis

The molecular and crystal structure of compounds similar to N,N-dimethyl-6-(4-(propylsulfonyl)piperazin-1-yl)pyridazin-4-amine can be intricate, as evidenced by the study of a related compound, 7,7-dimethyl-2-pyridin-4-yl-6,7-dihydro-1,2,4-triazolo[1,5-a][1,3,5]triazin-5-amine. This compound crystallizes in monoclinic symmetry and features a triazine ring with a flattened boat conformation. The molecule's arrangement in the crystal is characterized by intermolecular hydrogen bonds forming chains and centrosymmetric inverted dimers through C-H···π interactions .

Synthesis Analysis

The synthesis of sulfonamide and amide derivatives that include a piperazine ring and an imidazo[1,2-b]pyridazine moiety, which are structurally related to the compound of interest, involves a multi-step process. Starting with 6-chloro-2-substituted aryl(or alkyl)imidazo[1,2-b]pyridazine derivatives, the reaction proceeds with homopiperazine in NMP, followed by a reaction with alkyl or substituted aryl acid chloride or sulfonyl chloride in the presence of triethylamine and dichloromethane. This method provides a pathway for the synthesis of compounds with potential antimicrobial, antifungal, and antimalarial activities .

Chemical Reactions Analysis

Although the specific chemical reactions of this compound are not detailed in the provided papers, the synthesis paper provides insight into the types of reactions that could be involved in its synthesis. The formation of sulfonamide and amide derivatives through the reaction with sulfonyl chloride suggests that similar reactions could be applicable for the synthesis of the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not directly reported in the provided papers. However, the characterization of related compounds through elemental analysis, 1H NMR, and LCMS implies that these techniques could be used to determine the properties of the compound of interest. Additionally, the antimicrobial screening against various bacteria and the antifungal and antimalarial activity assays indicate that the compound may possess bioactive properties .